Cas no 1227958-88-4 (2-Chloro-4-(methyl-13C, d3)pyrimidine)

2-Chloro-4-(methyl-13C, d3)pyrimidine structure
1227958-88-4 structure
Product Name:2-Chloro-4-(methyl-13C, d3)pyrimidine
CAS No:1227958-88-4
MF:C5H5ClN2
MW:132.570739507675
CID:6810303
PubChem ID:49758650
Update Time:2025-03-28

2-Chloro-4-(methyl-13C, d3)pyrimidine Chemical and Physical Properties

Names and Identifiers

    • 1227958-88-4
    • CS-18557
    • 2-Chloro-4-(methyl-13C, d3)pyrimidine
    • AKOS015942302
    • Inchi: 1S/C5H5ClN2/c1-4-2-3-7-5(6)8-4/h2-3H,1H3/i1+1D3
    • InChI Key: BHAKRVSCGILCEW-KQORAOOSSA-N
    • SMILES: ClC1=NC=CC([13C]([2H])([2H])[2H])=N1

Computed Properties

  • Exact Mass: 132.0363109Da
  • Monoisotopic Mass: 132.0363109Da
  • Isotope Atom Count: 4
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 76.8
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 25.8Ų
Recommended suppliers
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent